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Compound of Interest

Compound Name: 2-Ethylhexyl lactate

Cat. No.: B1195652

Introduction

2-Ethylhexyl lactate is emerging as a high-performance, biodegradable solvent and carrier in
the agrochemical industry. Derived from lactic acid, it presents a sustainable alternative to
traditional petroleum-based solvents, aligning with the growing demand for environmentally
friendly agricultural practices. Its favorable properties, including excellent solvency, low
volatility, and biodegradability, make it a versatile ingredient for various agrochemical
formulation types, particularly Emulsifiable Concentrates (ECs). These application notes and
protocols are designed for researchers, scientists, and formulation development professionals
to provide a comprehensive understanding of the utility of 2-Ethylhexyl lactate in modern crop
protection products.

Application Notes
1. A Greener Alternative to Conventional Solvents

2-Ethylhexyl lactate is classified as a "green solvent” due to its origin from renewable
resources and its ready biodegradability.[1] Traditional solvents used in agrochemical
formulations, such as aromatic hydrocarbons, are often volatile organic compounds (VOCS)
with associated health and environmental concerns.[2][3] The use of 2-Ethylhexyl lactate can
help formulators develop products with a more favorable environmental profile and improved
worker safety.

2. Enhancing Solubility of Active Ingredients
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A primary function of a solvent in agrochemical formulations is to dissolve the active ingredient
(Al). Many modern Als are complex molecules with limited solubility in conventional solvents.[4]
2-Ethylhexyl lactate has demonstrated excellent solvency for a range of active ingredients,
ensuring a high concentration of the Al can be loaded into the formulation.[5] This leads to
more concentrated and effective products. For instance, in some herbicide formulations,
incorporating 2-Ethylhexyl lactate has been shown to improve the solubility of the active
ingredient, allowing for a reduction in solvent use by up to 20% without compromising
performance.[4][5] A general preference is for agrochemically active substances to have a
solubility of at least 5 g/L, and ideally 10 g/L, in 2-ethylhexyl lactate at 20°C.[6]

3. Improving Formulation Stability

2-Ethylhexyl lactate contributes to the overall stability of agrochemical formulations.[5] Its low
volatility and good emulsifying properties help to create stable dispersions when the
concentrate is diluted with water.[4][5] This stability is crucial to prevent phase separation
during storage and application, ensuring a uniform delivery of the active ingredient to the target
crop.[5]

4. Role in Emulsifiable Concentrate (EC) Formulations

Emulsifiable concentrates are liquid formulations where the active ingredient is dissolved in a
solvent system along with emulsifiers.[7] Upon dilution with water, they form a stable oil-in-
water emulsion.[7] 2-Ethylhexyl lactate is particularly well-suited for EC formulations due to its
ability to dissolve a wide range of lipophilic active ingredients and its compatibility with common
emulsifier systems.[1] The recommended concentration of 2-Ethylhexyl lactate in pesticide
and herbicide products typically ranges from 5% to 20% of the total formulation, though the
specific ratio can vary depending on the active ingredient and desired application
characteristics.[5]

5. Potential for Controlled Release and Enhanced Bioavailability

2-Ethylhexyl lactate can also function as an adjuvant, improving the biological efficacy of the
active ingredient.[8] It is suggested that it can act as a penetration enhancer, helping the active
ingredient to move through the waxy cuticle of plant leaves.[1] This can lead to a more rapid
uptake of systemic pesticides. Additionally, by adhering to the leaf surface, it can provide a
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controlled release of the active ingredient over time, prolonging its effectiveness and reducing

losses due to environmental factors like rain.[1][5]

Data Presentation

Table 1. Physicochemical Properties of 2-Ethylhexyl Lactate

Property Value Reference
Chemical Formula C11H2203 [9]
Molecular Weight 202.29 g/mol 9]
Appearance Colorless to pale yellow liquid [1]
Boiling Point 243.0+£8.0°C [1]
Flash Point 99.2+6.9°C [1]
Density (20 °C) 0.954 £ 0.06 g/mL [1]

Table 2: Solubility of Selected Active Ingredients in 2-Ethylhexyl Lactate

Active Ingredient

Type

Solubility in 2-
Ethylhexyl Lactate
(at 20°C)

Reference

Tebuconazole

Fungicide

Data not available.
(Water solubility: 36
mg/L)

[10]

Glyphosate

Herbicide

Data not available.
(Highly soluble in

water)

[11]

Lambda-cyhalothrin

Insecticide

Data not available.
(Low water solubility:
0.005 mg/L)

[12][13]

General Guideline

> 5 g/L (preferred > 10
g/L)

[6]
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Note: Specific quantitative solubility data for a wide range of pesticides in 2-Ethylhexyl lactate
is not readily available in the public domain. The provided protocol for determining solubility can
be used to generate this data for specific active ingredients.

Table 3: Viscosity Effects of 2-Ethylhexyl Lactate in Agrochemical Formulations

Formulation Component Impact on Viscosity Comments

Quantitative data is not readily
available. The effect on
viscosity will be dependent on
the specific formulation

Expected to act as a viscosity components and their

2-Ethylhexyl Lactate ) i

reducer concentrations. It is
recommended to measure the
viscosity of formulations with
and without 2-Ethylhexyl

lactate to quantify its effect.

Experimental Protocols

Protocol 1: Determination of the Solubility of an Active Ingredient in 2-Ethylhexyl Lactate

Objective: To determine the saturation solubility of a solid active ingredient in 2-Ethylhexyl
lactate at a specified temperature.

Materials:

Active Ingredient (analytical grade)

2-Ethylhexyl lactate (analytical grade)

Analytical balance

Temperature-controlled shaker or water bath

Vials with screw caps
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e Syringe filters (e.g., 0.45 um PTFE)
e High-Performance Liquid Chromatograph (HPLC) with a suitable detector (e.g., UV-Vis)
e Volumetric flasks and pipettes

Procedure:

Preparation of Saturated Solutions: a. Add an excess amount of the active ingredient to a
series of vials. b. Accurately pipette a known volume (e.g., 5 mL) of 2-Ethylhexyl lactate
into each vial. c. Securely cap the vials and place them in a temperature-controlled shaker
set to the desired temperature (e.g., 20°C). d. Shake the vials for a predetermined time (e.qg.,
24-48 hours) to ensure equilibrium is reached.

Sample Preparation for Analysis: a. After shaking, allow the vials to stand undisturbed at the
set temperature for at least 2 hours to allow undissolved solids to settle. b. Carefully draw a

sample from the clear supernatant using a syringe. c. Filter the sample through a syringe
filter into a clean vial to remove any remaining solid particles.

o Analysis by HPLC: a. Prepare a series of calibration standards of the active ingredient in a
suitable solvent (e.g., acetonitrile). b. Dilute the filtered sample of the 2-Ethylhexyl lactate
solution with the same solvent used for the calibration standards to bring the concentration
within the calibration range. c. Analyze the calibration standards and the diluted sample by
HPLC. d. Quantify the concentration of the active ingredient in the diluted sample using the
calibration curve.

o Calculation of Solubility: a. Calculate the concentration of the active ingredient in the original
undiluted sample, taking into account the dilution factor. b. Express the solubility in g/L or
wit%.

Protocol 2: Preparation of an Emulsifiable Concentrate (EC) Formulation

Objective: To prepare a stable Emulsifiable Concentrate (EC) formulation using 2-Ethylhexyl
lactate as a solvent.

Materials:
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» Active Ingredient

e 2-Ethylhexyl lactate

o Emulsifier blend (anionic and non-ionic surfactants)
o Magnetic stirrer with heating plate

o Beakers and graduated cylinders

e Analytical balance

Procedure:

e Solvent and Al Mixing: a. Weigh the required amount of 2-Ethylhexyl lactate into a beaker.
b. While stirring with a magnetic stirrer, gradually add the weighed amount of the active
ingredient. c. Gently heat the mixture if necessary to facilitate the dissolution of the active
ingredient. Continue stirring until a clear, homogeneous solution is obtained.[1]

» Addition of Emulsifiers: a. Weigh the required amount of the emulsifier blend. b. Slowly add
the emulsifier blend to the active ingredient-solvent mixture while maintaining constant
stirring. c. Continue stirring until the emulsifiers are completely dissolved and the solution is
uniform.[1]

» Homogenization and Quality Control: a. Allow the final formulation to stir for an additional 15-
30 minutes to ensure complete homogenization. b. Visually inspect the formulation for any
undissolved particles or phase separation. c. Perform preliminary emulsion stability tests by
diluting a small amount of the EC with water in a graduated cylinder and observing the
spontaneity of emulsion formation and its stability over a short period.

Protocol 3: Accelerated Stability Testing of an EC Formulation (Based on CIPAC Method MT
46)

Objective: To evaluate the physical and chemical stability of the EC formulation under
accelerated storage conditions.[4][5][14]

Materials:
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EC formulation prepared according to Protocol 2

Oven capable of maintaining a constant temperature (e.g., 54 = 2 °C)

Glass containers with airtight seals

HPLC for chemical stability analysis

Graduated cylinders for physical stability assessment
Procedure:

« Initial Analysis: a. Before storage, analyze the initial concentration of the active ingredient in
the EC formulation using a validated HPLC method.

o HPLC System: A standard HPLC system with a UV detector is typically used.
o Column: A C18 column is commonly employed for the separation of many pesticides.

o Mobile Phase: A gradient of an aqueous phase (e.g., water with 0.1% formic acid) and an
organic phase (e.g., acetonitrile) is often used. The specific gradient program will depend
on the active ingredient.

o Sample Preparation: The EC formulation is diluted with a suitable solvent (e.g.,
acetonitrile) to an appropriate concentration for HPLC analysis. b. Perform an initial
emulsion stability test by diluting the formulation in standard hard water (e.g., CIPAC
Standard Water D) and observing for any cream, oil separation, or sedimentation after 0.5,
1, and 24 hours.

» Accelerated Storage: a. Place a known amount of the EC formulation into a sealed glass
container. b. Store the container in an oven at 54 + 2 °C for 14 days.[5]

o Post-Storage Analysis: a. After 14 days, remove the container from the oven and allow it to
cool to room temperature. b. Visually inspect the formulation for any signs of physical
changes, such as crystallization, phase separation, or sedimentation. c. Re-analyze the
concentration of the active ingredient using the same HPLC method as in the initial analysis.
d. Perform another emulsion stability test as described in step 1b.
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o Evaluation: a. Compare the active ingredient concentration before and after storage. A
minimal degradation (typically <5%) is desirable. b. Compare the physical properties and
emulsion stability before and after storage. The formulation should still form a stable
emulsion with minimal separation.

Mandatory Visualizations
Caption: Workflow for the selection of green solvents in agrochemical formulations.
Caption: A typical workflow for developing a stable Emulsifiable Concentrate.

Caption: Proposed mechanism for enhanced active ingredient delivery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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